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Compound of Interest

N-(6-FORMYLPYRIDIN-2-
YL)PIVALAMIDE

cat. No.: B1336399

Compound Name:

Essential Safety and Handling Guide for N-(6-
FORMYLPYRIDIN-2-YL)PIVALAMIDE

For Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical information for the handling and disposal of
N-(6-FORMYLPYRIDIN-2-YL)PIVALAMIDE. Adherence to these guidelines is essential to
ensure a safe laboratory environment and to minimize risks associated with this chemical.

Chemical Hazard Summary

N-(6-FORMYLPYRIDIN-2-YL)PIVALAMIDE is a hazardous substance with the following
classifications[1]:

Acute Toxicity, Oral (Category 3): Toxic if swallowed.

Acute Toxicity, Dermal (Category 2): Fatal in contact with skin.

Skin Irritation (Category 2): Causes skin irritation.

Eye Irritation (Category 2A): Causes serious eye irritation.
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e Specific target organ toxicity — single exposure (Category 3), Respiratory system: May
cause respiratory irritation.

Personal Protective Equipment (PPE) Summary

The following table summarizes the required personal protective equipment for various
operations involving N-(6-FORMYLPYRIDIN-2-YL)PIVALAMIDE.
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Operational Plan: Step-by-Step Guidance
Receiving and Storage

¢ Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.
Wear safety glasses and chemical-resistant gloves during inspection.

o Storage: Store the chemical in a cool, dry, and well-ventilated area, away from incompatible
materials. The container should be tightly closed and clearly labeled. Store in a locked
cabinet or an area with restricted access.[1]

Handling and Experimental Use

o Pre-Experiment Briefing: All personnel involved must be familiar with the hazards of this
chemical and the emergency procedures.

e Controlled Environment: All handling of N-(6-FORMYLPYRIDIN-2-YL)PIVALAMIDE,
including weighing and transfers, must be conducted within a certified chemical fume hood to
minimize inhalation exposure.[2]

o Personal Protective Equipment: Adhere strictly to the PPE requirements outlined in the table
above. Always wear a laboratory coat, chemical safety goggles, a face shield, and double-
glove with nitrile rubber gloves.[2][3]

e Avoid Contamination: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly
after handling the chemical, even if gloves were worn.[1][4]

o Contaminated Clothing: Immediately remove any clothing that becomes contaminated and
wash it before reuse.[4]

Spill and Emergency Procedures

e Minor Spills (in a fume hood):
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o Alert others in the area.

o Wearing appropriate PPE, absorb the spill with an inert, non-combustible absorbent
material.

o Collect the contaminated absorbent material in a sealed, labeled container for hazardous
waste disposal.

o Decontaminate the area with a suitable cleaning agent.

e Major Spills or Spills Outside a Fume Hood:
o Evacuate the immediate area and alert others.
o Contact the institution's emergency response team.
o Prevent entry to the contaminated area.

o Skin Contact: Immediately wash the affected area with plenty of soap and water for at least
15 minutes and seek immediate medical attention. Remove contaminated clothing.[4][5]

» Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids. Seek immediate medical attention.[4][5]

 Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek
immediate medical attention.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[1]

Waste Disposal

o Collection: All waste contaminated with N-(6-FORMYLPYRIDIN-2-YL)PIVALAMIDE,
including empty containers, contaminated gloves, and absorbent materials, must be
collected in a designated, sealed, and clearly labeled hazardous waste container.

» Disposal: Dispose of the hazardous waste through an approved waste disposal company,
following all local, state, and federal regulations. Do not dispose of this chemical down the
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drain.[1]

Experimental Workflow Diagram

The following diagram illustrates the essential steps and safety precautions for handling N-(6-
FORMYLPYRIDIN-2-YL)PIVALAMIDE.

Workflow for Handling N-(6-FORMYLPYRIDIN-2-YL)PIVALAMIDE
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Caption: A workflow diagram outlining the key stages and safety measures for handling N-(6-
FORMYLPYRIDIN-2-YL)PIVALAMIDE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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